Cas no 201421-14-9 (BOC-D-PEN(ACM)-OH)

• Product Name: BOC-D-PEN(ACM)-OH
• CAS No: 201421-14-9
• MF: C₁₃H₂₄N₂O₅S
• MW: 320.405062675476
• MDL: MFCD00151884
• CID: 239552
• PubChem ID: 7015805
• Update Time: 2025-04-19

BOC-D-PEN(ACM)-OH Chemical and Physical Properties

Names and Identifiers

• D-Valine,3-[[(acetylamino)methyl]thio]-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-D-Pen(Acm)-OH
• BOC-S-ACETAMIDOMETHYL-D-PENICILLAMINE
• (2S)-3-(acetamidomethylsulfanyl)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• CS-0333683
• AKOS015836506
• (S)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid
• MFCD00151884
• 3-[(Acetamidomethyl)sulfanyl]-N-(tert-butoxycarbonyl)-D-valine
• (S)-3-(acetamidomethylthio)-2-(tert-butoxycarbonylamino)-3-methylbutanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[(acetamidomethyl)sulfanyl]-3-methylbutanoic acid
• AS-73117
• 201421-14-9
• D-Valine, 3-[[(acetylamino)methyl]thio]-N-[(1,1-dimethylethoxy)carbonyl]-
• DTXSID20426768
• G84131
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-[(acetamidomethyl)sulfanyl]-3-methylbutanoic acid
• BOC-D-PEN(ACM)-OH

• MDL： MFCD00151884
• Inchi： 1S/C13H24N2O5S/c1-8(16)14-7-21-13(5,6)9(10(17)18)15-11(19)20-12(2,3)4/h9H,7H2,1-6H3,(H,14,16)(H,15,19)(H,17,18)/t9-/m0/s1
• InChI Key： SUSPMXBDNAADFK-VIFPVBQESA-N
• SMILES： S(CNC(C)=O)C(C)(C)[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.14100
• Monoisotopic Mass: 320.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.03000
• LogP: 2.35150

BOC-D-PEN(ACM)-OH Security Information

• Storage Condition：2-8°C
• HazardClass：IRRITANT